ALOX12

Target Description

ALOX12 (Arachidonate 12-lipoxygenase) is an enzyme involved in the metabolism of arachidonic acid, converting it into 12-hydroxyeicosatetraenoic acid (12-HETE) and other bioactive lipid mediators. It plays a crucial role in various physiological and pathological processes, including inflammation, platelet aggregation, and cell growth. Dysregulation of ALOX12 is implicated in diseases such as cancer, cardiovascular disorders, and neuroinflammation, making it a significant therapeutic target.
